Cas no 745784-07-0 ((R)-(+)-1-(3-Methoxyphenyl)ethyl isocyanate)

• Product Name: (R)-(+)-1-(3-Methoxyphenyl)ethyl isocyanate
• CAS No: 745784-07-0
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 93012
• PubChem ID: 7018284
• Update Time: 2025-04-18

(R)-(+)-1-(3-Methoxyphenyl)ethyl isocyanate Chemical and Physical Properties

Names and Identifiers

• (R)-(+)-1-(3-Methoxyphenyl)ethyl isocyanate
• 1-[(1R)-1-isocyanatoethyl]-3-methoxybenzene
• Benzene, 1-[(1R)-1-isocyanatoethyl]-3-methoxy- (9CI)
• Benzene,1-[(1R)-1-isocyanatoethyl]-3-methoxy-(9ci)
• 745784-07-0
• SCHEMBL15961498
• (R)-1-(1-Isocyanatoethyl)-3-methoxybenzene
• (R)-(+)-1-(3-Methoxyphenyl)ethyl isocyanate, AldrichCPR

• MDL： MFCD05664127
• Inchi： 1S/C10H11NO2/c1-8(11-7-12)9-4-3-5-10(6-9)13-2/h3-6,8H,1-2H3/t8-/m1/s1
• InChI Key： YNWCQMWZIOMQOP-MRVPVSSYSA-N
• SMILES： O(C)C1=CC=CC(=C1)[C@@H](C)N=C=O

Computed Properties

• Exact Mass: 177.07900
• Monoisotopic Mass: 177.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.5

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.03
• Boiling Point: 253.4°C at 760 mmHg
• Flash Point: 106.7°C
• Refractive Index: 1.5200
• PSA: 38.66000
• LogP: 2.09200
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive

(R)-(+)-1-(3-Methoxyphenyl)ethyl isocyanate Security Information

• Hazardous Material transportation number：UN2206
• Safety Term：6.1
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles